7-Chloro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H20ClNO5
• Molecular Weight: 425.9 g/mol
• IUPAC Name: 7-chloro-1-(4-methoxyphenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H20ClNO5/c1-28-15-7-4-13(5-8-15)20-19-21(26)17-11-14(24)6-9-18(17)30-22(19)23(27)25(20)12-16-3-2-10-29-16/h4-9,11,16,20H,2-3,10,12H2,1H3
• Standard InChI Key: IRIOLGPMUWUHSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4CCCO4)OC5=C(C3=O)C=C(C=C5)Cl

Introduction

7-Chloro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that belongs to the chromeno[2,3-c]pyrrole class of compounds. These compounds are known for their diverse biological activities, including potential applications in pharmaceuticals and biotechnology. The specific compound features a unique combination of functional groups, including a chloro substituent, a methoxyphenyl group, and a tetrahydrofuran-2-ylmethyl moiety, which contribute to its chemical and biological properties.

Synthesis Methods

The synthesis of 7-Chloro-1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. Common methods include:

• Condensation Reactions: Involving the combination of appropriate precursors under controlled conditions to form the chromeno[2,3-c]pyrrole core.

• Substitution Reactions: To introduce the chloro, methoxyphenyl, and tetrahydrofuran-2-ylmethyl groups.

Synthesis Steps

• Preparation of Precursors: Synthesis of the necessary starting materials, such as the chromeno[2,3-c]pyrrole core.

• Introduction of Substituents: Use of chlorination, arylation, and alkylation reactions to add the specific functional groups.

• Purification: Techniques like chromatography to isolate the final compound.

Biological Activities and Potential Applications

Compounds within the chromeno[2,3-c]pyrrole class have been studied for various biological activities, including:

• Antimicrobial Properties: Potential use against bacterial and fungal pathogens.

• Anticancer Activities: Investigation into their ability to inhibit cancer cell growth.

• Neuroprotective Effects: Possible roles in neurodegenerative disease treatment.

Biological Activity Data

Activity	Description
Antimicrobial	Exhibits moderate activity against certain bacterial strains
Anticancer	Shows promise in inhibiting specific cancer cell lines
Neuroprotective	Preliminary studies indicate potential protective effects on neuronal cells